Cas no 2034442-82-3 ((3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-methylquinolin-6-yl)methanone)

(3-(1H-1,2,3-Triazol-1-yl)azetidin-1-yl)(4-methylquinolin-6-yl)methanone is a heterocyclic compound featuring a triazole-substituted azetidine core linked to a 4-methylquinoline moiety via a carbonyl bridge. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The azetidine ring enhances conformational rigidity, while the triazole group offers opportunities for further derivatization or hydrogen bonding interactions. The 4-methylquinoline fragment may contribute to improved lipophilicity and binding affinity in target engagement. This compound is of interest for researchers exploring novel pharmacophores in drug discovery, particularly in oncology or infectious disease applications, due to its balanced physicochemical properties and modular synthetic accessibility.
(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-methylquinolin-6-yl)methanone structure
2034442-82-3 structure
Product Name:(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-methylquinolin-6-yl)methanone
CAS No:2034442-82-3
MF:C16H15N5O
MW:293.323202371597
CID:5552568
PubChem ID:91814730
Update Time:2025-05-26

(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-methylquinolin-6-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • AKOS025316917
    • F6473-2171
    • (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-methylquinolin-6-yl)methanone
    • CHEMBL4908208
    • 4-methyl-6-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]quinoline
    • 2034442-82-3
    • (4-methylquinolin-6-yl)-[3-(triazol-1-yl)azetidin-1-yl]methanone
    • Inchi: 1S/C16H15N5O/c1-11-4-5-17-15-3-2-12(8-14(11)15)16(22)20-9-13(10-20)21-7-6-18-19-21/h2-8,13H,9-10H2,1H3
    • InChI Key: FTTWMQORARAWHP-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC2C(=C(C)C=CN=2)C=1)N1CC(C1)N1C=CN=N1

Computed Properties

  • Exact Mass: 293.12766012g/mol
  • Monoisotopic Mass: 293.12766012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.9Ų

(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-methylquinolin-6-yl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6473-2171-2μmol
4-methyl-6-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]quinoline
2034442-82-3 90%+
2μl
$85.5 2023-07-05
Life Chemicals
F6473-2171-5μmol
4-methyl-6-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]quinoline
2034442-82-3 90%+
5μl
$94.5 2023-07-05
Life Chemicals
F6473-2171-10μmol
4-methyl-6-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]quinoline
2034442-82-3 90%+
10μl
$103.5 2023-07-05
Life Chemicals
F6473-2171-20μmol
4-methyl-6-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]quinoline
2034442-82-3 90%+
20μl
$118.5 2023-07-05
Life Chemicals
F6473-2171-1mg
4-methyl-6-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]quinoline
2034442-82-3 90%+
1mg
$81.0 2023-07-05
Life Chemicals
F6473-2171-2mg
4-methyl-6-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]quinoline
2034442-82-3 90%+
2mg
$88.5 2023-07-05
Life Chemicals
F6473-2171-3mg
4-methyl-6-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]quinoline
2034442-82-3 90%+
3mg
$94.5 2023-07-05
Life Chemicals
F6473-2171-4mg
4-methyl-6-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]quinoline
2034442-82-3 90%+
4mg
$99.0 2023-07-05
Life Chemicals
F6473-2171-5mg
4-methyl-6-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]quinoline
2034442-82-3 90%+
5mg
$103.5 2023-07-05
Life Chemicals
F6473-2171-10mg
4-methyl-6-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]quinoline
2034442-82-3 90%+
10mg
$118.5 2023-07-05

(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-methylquinolin-6-yl)methanone Related Literature

Additional information on (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-methylquinolin-6-yl)methanone

Compound CAS No. 2034442-82-3: (3-(1H-1,2,3-Triazol-1-yl)azetidin-1-yl)(4-methylquinolin-6-yl)methanone

The compound with CAS No. 2034442-82-3, named (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-methylquinolin-6-yl)methanone, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound combines two key structural motifs: the azetidine ring and the quinoline moiety, both of which are well-known for their unique chemical properties and biological activities. The presence of the 1H-1,2,3-triazole group further enhances its functional versatility, making it a promising candidate for various applications.

Azetidine, a four-membered nitrogen-containing ring, is renowned for its rigidity and ability to form stable structures. In this compound, the azetidine ring is substituted with a 1H-1,2,3-triazole group at the 3-position. Triazoles are heterocyclic compounds that exhibit strong aromaticity and are often used in click chemistry due to their stability and reactivity. The combination of azetidine and triazole creates a unique structural framework that can potentially interact with biological targets in novel ways.

The quinoline moiety in this compound is another critical component. Quinoline derivatives are widely studied for their pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The 4-methyl substitution on the quinoline ring adds further complexity to its electronic structure, potentially influencing its solubility and bioavailability. The methanone group connecting the azetidine and quinoline moieties serves as a bridge, facilitating molecular interactions and enhancing the overall stability of the compound.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that triazole-containing molecules can act as potent inhibitors of certain enzymes involved in neurodegenerative diseases. Similarly, quinoline derivatives have shown promise in targeting cancer cells by modulating key signaling pathways. These findings suggest that (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-methylquinolin-6-yl)methanone could be a valuable addition to the arsenal of compounds being explored for therapeutic applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times compared to traditional methods. This approach not only enhances the efficiency of production but also aligns with the growing trend toward sustainable chemical processes.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure of this compound. These methods provide detailed insights into its molecular composition and stereochemistry, ensuring high purity and consistency in its production.

Looking ahead, the potential applications of (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yll)(4-methylquinolin6-yll)methanone are vast. Its unique structure makes it an ideal candidate for exploring new drug delivery systems or as a building block for advanced materials. Furthermore, ongoing research into its pharmacokinetic properties could pave the way for its use in targeted therapies or diagnostic agents.

In conclusion, CAS No. 2034442823 represents a cutting-edge compound with significant potential in multiple scientific domains. Its intricate structure combines well-known functional groups with innovative design elements, positioning it as a key player in future research and development efforts.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.